Cas no 206055-79-0 (DMT-locA(bz) Phosphoramidite)

• Product Name: DMT-locA(bz) Phosphoramidite
• CAS No: 206055-79-0
• MF: C₄₈H₅₂N₇O₈P
• MW: 885.942352294922
• CID: 4760503
• PubChem ID: 13009021
• Update Time: 2025-11-01

DMT-locA(bz) Phosphoramidite Chemical and Physical Properties

Names and Identifiers

• N-[9-[(1R,3R,4R,7S)-1-[[Bis(4-methoxyphenyl)-phenylmethoxy]methyl]-7-[2-cyanoethoxy-[di(propan-2-yl)amino]phosphanyl]oxy-2,5-dioxabicyclo[2.2.1]heptan-3-yl]purin-6-yl]benzamide
• N6-Benzoyl-5'-O-(4,4'-dimethoxytrityl)-LNA-adenosine-3'-cyanoethyl phosphoramidite
• (1R,3R,4R,7S)-3-(6-Benzamido-9H-purin-9-yl)-1-((bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-2,5-dioxabicyclo[2.2.1]heptan-7-yl (2-cyanoethyl) diisopropylphosphoramidite
• Diisopropylamide phosphorous ac
• DMT-LOCA(BZ)AMIDITE 0.25G, ABI, SINGLE
• DMT-locA(bz)Amidite 1g, 89, Single
• DMT-locA(bz)Amidite 0.25g, 89, Single
• DMT-LOCA(BZ)AMIDITE 1G ABI SINGLE
• DMTr-LNA-A(Bz)-3-CED-phosphoramidite
• N6-benzoyl-5'-O-(4, 4'-dimethoxytrityl)-2'-O-4'-C-Locked-adenosine-3'-cyanoethyl Phosphoramidite
• N6-Bz-2'-O-4'-C-Locked-Ar-CE-Phosphoramidite
• Benzamide, N-[9-[2,5-anhydro-4-C-[[bis(4-methoxyphenyl)phenylmethoxy]methyl]-3-O-[[bis(1-methylethyl)amino](2-cyanoethoxy)phosphino]-α-L-lyxofuranosyl]-9H-purin-6-yl]-
• 2’-O-4’-C-Locked-A(Bz) phosphoramidite
• DMT-locA(bz) phosphoramidite
• BP-40022
• G71129
• 206055-79-0
• MFCD22373373
• SCHEMBL1096766
• EX-A7174A
• (1R,3R,4R,7S)-3-(6-Benzamido-9H-purin-9-yl)-1-((bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-2,5-dioxabicyclo[2.2.1]heptan-7-yl(2-cyanoethyl)diisopropylphosphoramidite
• DMT-locA(bz) Phosphoramidite

• Inchi： 1S/C48H52N7O8P/c1-32(2)55(33(3)4)64(61-27-13-26-49)63-42-41-46(54-31-52-40-43(50-30-51-44(40)54)53-45(56)34-14-9-7-10-15-34)62-47(42,28-59-41)29-60-48(35-16-11-8-12-17-35,36-18-22-38(57-5)23-19-36)37-20-24-39(58-6)25-21-37/h7-12,14-25,30-33,41-42,46H,13,27-29H2,1-6H3,(H,50,51,53,56)/t41-,42?,46-,47-,64?/m1/s1
• InChI Key： HPIDKMAOZZZGOP-GKEMVHFDSA-N
• SMILES： C([C@@]12CO[C@@H]([C@H](N3C=NC4C(=NC=NC3=4)NC(C3C=CC=CC=3)=O)O1)C2([H])OP(OCCC#N)N(C(C)C)C(C)C)OC(C1C=CC=CC=1)(C1C=CC(OC)=CC=1)C1C=CC(OC)=CC=1

Computed Properties

• Exact Mass: 885.36149864g/mol
• Monoisotopic Mass: 885.36149864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 64
• Rotatable Bond Count: 19
• Complexity: 1500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 164

Experimental Properties

• pka: 7.81±0.43(Predicted)

DMT-locA(bz) Phosphoramidite Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on DMT-locA(bz) Phosphoramidite

DMT-locA(bz) Phosphoramidite: A Versatile Reagent in Oligonucleotide Synthesis

DMT-locA(bz) Phosphoramidite (CAS No. 206055-79-0) is a crucial reagent in the field of oligonucleotide synthesis, particularly for the production of modified nucleic acids. This compound is widely used in the development of therapeutic oligonucleotides, antisense drugs, and gene editing tools. Its unique chemical structure and reactivity make it an indispensable component in modern biotechnology and pharmaceutical research.

The chemical name of DMT-locA(bz) Phosphoramidite is 4,4'-Dimethoxytrityl-2'-O-benzoyl-N,N-diisopropyl-5'-O-(1H-tetrazol-1-ylmethyl)-3'-O-(2-cyanoethyl-N,N-diisopropylamino)phosphoranylidene)-2'-deoxyadenosine. This complex structure ensures high stability and reactivity during the synthesis process, making it an ideal choice for automated solid-phase synthesis of oligonucleotides.

In recent years, the use of modified nucleic acids has gained significant attention due to their potential in treating various genetic disorders and cancers. DMT-locA(bz) Phosphoramidite plays a pivotal role in this context by enabling the precise incorporation of specific modifications into the oligonucleotide backbone. These modifications can enhance the stability, pharmacokinetic properties, and target specificity of the resulting molecules.

The synthesis of oligonucleotides using DMT-locA(bz) Phosphoramidite typically involves a series of phosphoramidite coupling reactions on a solid support. The 4,4'-dimethoxytrityl (DMT) group serves as a protecting group for the 5'-hydroxyl functionality, ensuring that each coupling step occurs at the correct position. The benzoyl group protects the 2'-hydroxyl group, while the phosphoramidite moiety facilitates the formation of phosphodiester linkages between nucleotides.

One of the key advantages of using DMT-locA(bz) Phosphoramidite is its compatibility with high-throughput synthesis platforms. Automated synthesizers can efficiently produce large quantities of modified oligonucleotides with high purity and yield. This has significantly accelerated the development and commercialization of therapeutic agents based on nucleic acid technology.

Recent studies have highlighted the importance of specific modifications in enhancing the therapeutic potential of oligonucleotides. For example, 2'-O-methoxyethyl (MOE) modifications have been shown to improve nuclease resistance and pharmacokinetic properties. The use of DMT-locA(bz) Phosphoramidite in combination with MOE-modified phosphoramidites can produce highly stable and effective therapeutic agents.

In addition to its role in therapeutic applications, DMT-locA(bz) Phosphoramidite is also used in research settings for the synthesis of labeled oligonucleotides. These labeled molecules are essential for various analytical techniques, such as hybridization assays and fluorescence-based detection methods. The ability to introduce specific labels at precise positions within the oligonucleotide sequence is crucial for these applications.

The safety and handling of DMT-locA(bz) Phosphoramidite are important considerations in laboratory settings. While it is not classified as a hazardous material, proper precautions should be taken to ensure safe storage and use. It is recommended to handle this compound under a fume hood and to wear appropriate personal protective equipment (PPE), such as gloves and safety goggles.

In conclusion, DMT-locA(bz) Phosphoramidite (CAS No. 206055-79-0) is a vital reagent in the field of oligonucleotide synthesis. Its unique chemical properties make it an essential tool for researchers and pharmaceutical companies working on advanced nucleic acid-based therapies and diagnostic tools. As research in this area continues to advance, the demand for high-quality reagents like DMT-locA(bz) Phosphoramidite is expected to grow, driving further innovation and development in biotechnology.